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Compound of Interest

Compound Name: T988C

Cat. No.: B14753114

Initial searches for "T988C" did not yield a corresponding chemical substance. The identifier is
associated with a commercial product, the Lockthorne Cocktail Table, and does not appear in
chemical databases or safety data sheets as a hazardous material.

Given the absence of a specific chemical entity for T988C, this guide provides a
comprehensive, general framework for the proper disposal of laboratory chemicals. This
information is essential for ensuring safety and compliance in research and development
environments. The procedures outlined below are based on standard laboratory safety
protocols and are intended to be adapted to the specific hazards of any given chemical.

General Chemical Disposal Protocol
The proper disposal of laboratory chemicals is a critical aspect of laboratory safety. The
following steps provide a universal workflow for handling chemical waste.

¢ |dentification and Classification:

o The first and most crucial step is to identify the chemical and its associated hazards. This
is accomplished by consulting the Safety Data Sheet (SDS), which is provided by the
chemical manufacturer.

o The SDS contains critical information regarding the chemical's properties, health and
environmental hazards, and required personal protective equipment (PPE).
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o Based on the SDS, the waste must be classified according to federal, state, and local
regulations. Common classifications include hazardous and non-hazardous waste, with
further sub-classifications (e.g., flammable, corrosive, reactive, toxic).

e Segregation of Waste:

o Chemical waste streams must be segregated to prevent dangerous reactions.
Incompatible chemicals should never be mixed.

o Common segregation categories include:

Halogenated and non-halogenated solvents

Acids and bases

Oxidizers and flammable materials

Cyanide and sulfide-containing waste

Heavy metal waste
e Proper Labeling and Containment:

o All waste containers must be clearly and accurately labeled with the full chemical name(s)
of the contents, concentration(s), and hazard warnings (e.g., "Flammable," "Corrosive").

o Containers must be appropriate for the type of waste they hold (e.g., glass for solvents,
corrosion-resistant containers for acids and bases) and must be kept securely closed.

e Storage:

o Waste should be stored in a designated, well-ventilated, and secure area away from
general laboratory traffic.

o Secondary containment should be used to capture any potential leaks or spills.
e Disposal:

o Disposal must be handled by a licensed hazardous waste disposal company.
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o Accurate records of all disposed chemicals must be maintained to ensure a complete

chain of custody.

Key Information for Chemical Disposal from a
Safety Data Sheet (SDS)

Researchers should consult the SDS for the following critical information to ensure safe and

compliant disposal of any chemical.

Section of SDS

Information Provided for
Disposal

Relevance to Disposal
Procedure

Section 2: Hazards

Identification

Provides a summary of the
physical and health hazards of
the chemical.

Informs the classification of the
waste (e.g., flammable,
corrosive, toxic) and the

necessary PPE.

Section 7: Handling and

Storage

Outlines safe handling
practices and storage
requirements, including

incompatibilities.

Guides the segregation of
waste to prevent dangerous

reactions.

Section 8: Exposure

Controls/Personal Protection

Specifies the necessary
personal protective equipment
(PPE) for handling the

chemical.

Ensures the safety of
personnel during the handling

and disposal process.

Section 13: Disposal

Considerations

Provides guidance on proper
disposal methods and

regulatory requirements.

This is the primary section for
determining the appropriate
disposal route for the chemical

waste.

Section 14: Transport

Information

Details the requirements for
safely transporting the

chemical.

Crucial for ensuring compliant
transportation of the waste to

the disposal facility.

Visualizing the Chemical Disposal Workflow
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The following diagram illustrates the standard workflow for the safe disposal of laboratory

chemical waste.

General Chemical Waste Disposal Workflow
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 To cite this document: BenchChem. [T988C: Deconstructing the Identifier and General
Principles of Laboratory Chemical Disposal]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14753114#t988c-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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